![molecular formula C13H20N2 B1525439 1-Benzyl-5-methylpiperidin-3-amine CAS No. 1315367-65-7](/img/structure/B1525439.png)
1-Benzyl-5-methylpiperidin-3-amine
Overview
Description
1-Benzyl-5-methylpiperidin-3-amine is a chemical compound with a molecular weight of 277.24 . It is also known as 1-benzyl-N-methylpiperidin-3-amine .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H20N2.2ClH/c1-11-7-13 (14)10-15 (8-11)9-12-5-3-2-4-6-12;;/h2-6,11,13H,7-10,14H2,1H3;2*1H
. This indicates the molecular structure of the compound.
Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Noolvi et al. (2014) demonstrated the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, including compounds structurally related to 1-Benzyl-5-methylpiperidin-3-amine. These compounds were evaluated for their antibacterial and cytotoxic properties, with several showing good antibacterial activity and notable cytotoxic activity in vitro (Noolvi et al., 2014).
Cholinesterase and Monoamine Oxidase Dual Inhibitor
Bautista-Aguilera et al. (2014) synthesized and evaluated a new compound as a cholinesterase and monoamine oxidase dual inhibitor. This compound, structurally similar to this compound, showed promise in the treatment of neurodegenerative diseases by inhibiting key enzymes involved in the disease pathology (Bautista-Aguilera et al., 2014).
Scaleable Route for Production
Ripin et al. (2003) described the development of a scalable route for the production of cis-N-Benzyl-3-methylamino-4-methylpiperidine, a compound closely related to this compound. This work emphasized the optimization and scale-up of the synthesis process for potential industrial applications (Ripin et al., 2003).
Liquid Crystalline Phases and Enforced Stacking
The research by Bushey et al. (2001) explored the enforced stacking in crowded arenes, including compounds with amine functionalities similar to this compound. The study highlighted how substituents can influence the molecular conformation and self-assembly into liquid crystalline phases, contributing to material science and nanotechnology (Bushey et al., 2001).
Mechanism of Action
Target of Action
It is known that piperidine derivatives play a significant role in the pharmaceutical industry .
Mode of Action
Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological activities .
Properties
IUPAC Name |
1-benzyl-5-methylpiperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2/c1-11-7-13(14)10-15(8-11)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIGFEJOVAYQSSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)CC2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401257303 | |
Record name | 3-Piperidinamine, 5-methyl-1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401257303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1315367-65-7 | |
Record name | 3-Piperidinamine, 5-methyl-1-(phenylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1315367-65-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Piperidinamine, 5-methyl-1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401257303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzyl-5-methylpiperidin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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